Cas no 2703779-89-7 (1-3-bromo-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine hydrochloride)
1-3-bromo-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Z2511802298
- 1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride
- 1-[3-Bromo-4-(2,2,2-trifluoro-ethoxy)-phenyl]-ethylamine; hydrochloride
- EN300-21648310
- A1-02057
- 1-(3-Bromo-4-(2,2,2-trifluoroethoxy)phenyl)ethan-1-amine hydrochloride
- 2703779-89-7
- 1-3-bromo-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine hydrochloride
-
- MDL: MFCD29079290
- Inchi: 1S/C10H11BrF3NO.ClH/c1-6(15)7-2-3-9(8(11)4-7)16-5-10(12,13)14;/h2-4,6H,5,15H2,1H3;1H
- InChI Key: JODOWEPHXXLRLE-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C(C)N)OCC(F)(F)F.Cl
Computed Properties
- Exact Mass: 332.97429g/mol
- Monoisotopic Mass: 332.97429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
1-3-bromo-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-21648310-0.05g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 0.05g |
$186.0 | 2023-11-13 | |
| Enamine | EN300-21648310-0.1g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 0.1g |
$277.0 | 2023-11-13 | |
| Enamine | EN300-21648310-0.25g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 0.25g |
$396.0 | 2023-11-13 | |
| Enamine | EN300-21648310-0.5g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 0.5g |
$624.0 | 2023-11-13 | |
| Enamine | EN300-21648310-1.0g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 1g |
$800.0 | 2023-05-24 | |
| Enamine | EN300-21648310-2.5g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 2.5g |
$1568.0 | 2023-11-13 | |
| Enamine | EN300-21648310-5.0g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 5g |
$2318.0 | 2023-05-24 | |
| Enamine | EN300-21648310-10.0g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 10g |
$3438.0 | 2023-05-24 | |
| Enamine | EN300-21648310-1g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 1g |
$800.0 | 2023-11-13 | |
| Enamine | EN300-21648310-5g |
1-[3-bromo-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2703779-89-7 | 95% | 5g |
$2318.0 | 2023-11-13 |
1-3-bromo-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine hydrochloride Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-3-bromo-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine hydrochloride
1-3-Bromo-4-(2,2,2-Trifluoroethoxy)Phenyl Ethan-1-Amine Hydrochloride: A Comprehensive Overview
The compound 1-3-bromo-4-(2,2,2-trifluoroethoxy)phenyl ethan-1-amine hydrochloride (CAS No. 2703779-89-7) is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines a bromine atom at the 3-position of the phenyl ring, a trifluoroethoxy group at the 4-position, and an ethanamine moiety attached to the phenyl ring. The hydrochloride salt form further enhances its stability and solubility properties, making it an attractive candidate for various research and industrial applications.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-3-bromo-4-(2,2,2-trifluoroethoxy)phenyl ethan-1-amine hydrochloride. Researchers have employed a variety of methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule. The use of palladium catalysts in cross-coupling reactions has proven particularly effective in assembling the phenyl ring with the trifluoroethoxy and bromine substituents. These methods not only improve the yield but also ensure high purity, which is critical for its application in drug development.
The structural features of 1-3-bromo-4-(2,2,2-trifluoroethoxy)phenyl ethan-1-amine hydrochloride make it an ideal building block for constructing bioactive molecules. The bromine atom at the 3-position serves as an excellent leaving group, enabling further substitution reactions to introduce diverse functional groups. Similarly, the trifluoroethoxy group at the 4-position contributes to the molecule's electronic properties, enhancing its reactivity in subsequent transformations. The ethanamine moiety adds versatility by providing a site for further functionalization or as a point of attachment for other biomolecules.
In terms of biological activity, 1-3-bromo-4-(2,2,2-trifluoroethoxy)phenyl ethan-1-amine hydrochloride has shown promising results in preliminary studies targeting various therapeutic areas. For instance, recent research has highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. The trifluoroethoxy group's electron-withdrawing nature enhances receptor binding affinity, while the bromine atom's reactivity allows for fine-tuning of pharmacokinetic properties such as absorption and metabolism.
Moreover, the hydrochloride salt form of this compound plays a crucial role in its stability and bioavailability. The presence of hydrochloric acid not only protonates the amine group but also stabilizes the overall structure by forming hydrogen bonds within the crystal lattice. This characteristic is particularly advantageous in pharmaceutical formulations where consistent release and absorption are essential.
Looking ahead, 1-3-bromo-4-(2,2,2-trifluoroethoxy)phenyl ethan-1-ammonium chloride (CAS No. 2703779897) is expected to find applications beyond traditional drug development. Its unique structure makes it a valuable intermediate in the synthesis of advanced materials and sensors. For example, researchers are exploring its use in constructing self-assembled monolayers for applications in nanotechnology and electronics.
In conclusion,1 -3 -bromo -4 -(trifluorethoxi )fenil etan -1 -amin hidroclorid (CAS No: 2703779897) stands out as a versatile and innovative chemical entity with vast potential across multiple disciplines. Its intricate structure combined with cutting-edge synthetic methodologies positions it as a key player in advancing scientific research and industrial innovation.
2703779-89-7 (1-3-bromo-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)